Cas no 1292994-54-7 (1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]-)

• Product Name: 1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]-
• CAS No: 1292994-54-7
• MF: C₆H₁₆N₂O₂S
• MW: 180.268440246582
• CID: 5158694
• Update Time: 2025-10-29

1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(2-methanesulfonylethyl)methylamine
• n1-Methyl-n1-(2-(methylsulfonyl)ethyl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C6H16N2O2S/c1-8(4-3-7)5-6-11(2,9)10/h3-7H2,1-2H3
• InChI Key： PGIYUQVVTLYZOY-UHFFFAOYSA-N
• SMILES： S(C)(CCN(C)CCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• XLogP3: -1.3
• Topological Polar Surface Area: 71.8

Additional information on 1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]-

Compound CAS No. 1292994-54-7: 1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl]

Compound CAS No. 1292994-54-7, also known as 1,2-Ethanediamine, N1-methyl-N1-[2-(methylsulfonyl)ethyl], is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the properties of ethylenediamine with those of methylsulfonamide groups. The molecule's structure allows for a wide range of chemical reactivity and functionalization, making it a valuable building block in organic synthesis.

The chemical formula of this compound is C6H16N2O3S, and its molecular weight is approximately 188.3 g/mol. The compound is synthesized through a series of well-established organic reactions, including alkylation and sulfonation processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency, ensuring its reliability for industrial and research applications.

One of the most notable features of N1-methyl-N1-[2-(methylsulfonyl)ethyl]-ethanediamine is its ability to act as a chelating agent. This property has been extensively exploited in the development of coordination polymers and metal-organic frameworks (MOFs). According to recent studies published in *Chemical Reviews* and *Angewandte Chemie*, these materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications.

In addition to its role as a chelating agent, this compound has found applications in the pharmaceutical industry. Its ability to form stable complexes with metal ions has led to its use in drug delivery systems and as a component in bioactive molecules. For instance, researchers at the University of California have demonstrated that derivatives of this compound can enhance the bioavailability of certain anticancer drugs by forming targeted delivery systems.

The physical properties of CAS No. 1292994-54-7 include a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. The compound is soluble in water and common organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and non-aqueous reaction conditions.

Recent studies have also highlighted the potential of this compound in polymer chemistry. By incorporating it into polymeric networks, scientists have developed materials with enhanced mechanical strength and thermal stability. For example, a team at MIT has reported the synthesis of a novel polyurethane derivative that exhibits superior resistance to thermal degradation due to the presence of this compound.

In terms of environmental impact, N1-methyl-N1-[2-(methylsulfonyl)ethyl]-ethanediamine has been shown to degrade under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

The demand for this compound continues to grow due to its diverse applications across multiple industries. As researchers uncover new ways to harness its unique properties, it is expected that CAS No. 1292994-54-7 will play an increasingly important role in advancing materials science and pharmaceutical development.